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Compound of Interest

Compound Name:
(+)-Tubocurarine chloride

pentahydrate

CAS No.: 6989-98-6

Cat. No.: B1682562 Get Quote

Executive Safety Directive
WARNING: HIGH ACUTE TOXICITY (+)-Tubocurarine chloride pentahydrate is a potent

non-depolarizing neuromuscular blocker.[1] It acts as an antagonist at nicotinic acetylcholine

receptors.[1] Ingestion, inhalation of dust, or parenteral exposure (needlesticks) can cause

immediate respiratory paralysis and death.[1]

Core Operational Rule: This compound must never be disposed of via sanitary sewer systems

or standard trash.[1] Total thermal destruction (incineration) is the only validated method for

disposal.[1]

Chemical Profile & Hazard Identification
Verify your inventory against these parameters before handling.
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Parameter Specification

Chemical Name (+)-Tubocurarine chloride pentahydrate

CAS Number 6989-98-6

Molecular Formula C37H41ClN2O6[1][2][3] · HCl · 5H2O

Hazard Class 6.1 (Toxic Substance)

UN Number UN 1544 (Alkaloids, solid, n.o.s.)

Signal Word DANGER

Hazard Statements
H301: Toxic if swallowed.[1][4] H330: Fatal if

inhaled (dust).[1]

Target Organs Respiratory System, Neuromuscular Junction

Personal Protective Equipment (PPE) & Engineering
Controls
Causality: The primary risk during disposal is the generation of airborne dust (solids) or

aerosolization (liquids), which can lead to systemic absorption via mucous membranes.[1]

Respiratory Protection:

Solids: Handling must occur inside a certified Chemical Fume Hood.[1]

Spills/Outside Hood: Use a full-face respirator with P100 (HEPA) cartridges.[1] N95 masks

are insufficient for high-concentration powder spills.[1]

Dermal Protection:

Gloves: Double-gloving with Nitrile (minimum 0.11 mm thickness) is required.[1]

Body: Lab coat with closed cuffs; Tyvek sleeves recommended for large quantities.

Eye Protection:
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Chemical splash goggles (ANSI Z87.1).[1] Face shields are required if pouring large liquid

volumes.[1]

Disposal Workflow: Decision Logic
Scientific Integrity: We utilize high-temperature incineration because chemical deactivation

(e.g., oxidation via bleach) is not universally validated for complex alkaloid salts and may yield

toxic byproducts.[1] Thermal destruction ensures the breakdown of the isoquinoline ring

structure.[1]

Diagram 1: Waste Stream Decision Matrix[1]
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Caption: Logical flow for segregating Tubocurarine waste streams to ensure compliant thermal

destruction.

Detailed Operational Protocols
Protocol A: Solid Waste (Powder/Residue)

Containment: Do not sweep dry powder.[1] If powder is loose, mist lightly with water to

suppress dust before collecting.[1]

Packaging: Place waste into a clear plastic bag (polyethylene), seal it, and place that bag

inside a rigid, wide-mouth HDPE container.

Solvent Rinse: Rinse the original empty reagent bottle with a combustible solvent (e.g.,

ethanol or acetone).[1]

Consolidation: Add the rinse solvent to your Liquid Waste stream (see below).[1] The rinsed

bottle can now be defaced and disposed of as glass waste (triple-rinse rule).[1]

Protocol B: Liquid Waste (Solutions)
Segregation:DO NOT mix with strong oxidizing agents (e.g., nitric acid, bleach) or reactive

metals.[1] This creates a risk of unpredictable exothermic reactions.[1]

Solvent Matrix: It is preferred to combine aqueous Tubocurarine solutions with a combustible

solvent waste stream (e.g., waste acetone/ethanol) if permitted by your facility's waste

profile.[1] This aids the incineration process.[1]

Labeling: Tag clearly as "Hazardous Waste - Toxic - Tubocurarine."[1]

Emergency Spill Response
Trustworthiness: A spill of this compound is a medical emergency risk due to the potential for

respiratory arrest if dust is inhaled.[1]

Diagram 2: Spill Response & Decontamination[1]

1. ALERT & EVACUATE
Clear immediate area

2. DON PPE
Resp: P100/N95

Skin: Double Nitrile

3. CONTROL
Cover with wet paper towels

(Prevent Dust)

4. CLEANUP
Scoop into bag

Wash surface x3

5. REPORT
Notify EHS Officer
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Click to download full resolution via product page

Caption: Immediate tactical response flow for Tubocurarine spills, prioritizing dust suppression.

Step-by-Step Spill Cleanup:

Evacuate: Remove personnel from the immediate area.

PPE Up: Don P100 respirator, goggles, and double gloves.[1]

Dampen: Gently cover the spill with paper towels soaked in water or a dilute detergent.[1] Do

not dry sweep.[1]

Collect: Scoop the wet material and towels into a heavy-duty plastic bag.

Wash: Clean the surface three times with soap and water.[1] Collect all wash water into the

hazardous waste container.[1]

Regulatory Compliance (USA/Global)
RCRA (USA): While Tubocurarine is not explicitly "P-listed" by name in 40 CFR 261.33, it

exhibits the characteristic of Toxicity.[1] It must be managed as a hazardous pharmaceutical

waste.[1]

DOT (Transport): It is regulated under Class 6.1 (Poison).[1][5] Shipping name: Alkaloids,

solid, n.o.s. (Tubocurarine chloride).[1][2][3][4][5][6][7][8]

Destruction Standard: The EPA requires incineration for organic toxicity characteristic wastes

to ensure the destruction of the carbon backbone.[1]

References
Thermo Fisher Scientific. (2021).[1] Safety Data Sheet: Tubocurarine chloride pentahydrate.

Retrieved from

Sigma-Aldrich. (2023).[1][4] Safety Data Sheet: (+)-Tubocurarine chloride pentahydrate.

Retrieved from

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1682562?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AAJ60222MC&productDescription=%28%2B%29-TUBOCURARINE+CLR+98%2B+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ60222MC&productDescription=%28%2B%29-TUBOCURARINE+CLR+98%2B+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ60222MC&productDescription=%28%2B%29-TUBOCURARINE+CLR+98%2B+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ60222MC&productDescription=%28%2B%29-TUBOCURARINE+CLR+98%2B+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ60222MC&productDescription=%28%2B%29-TUBOCURARINE+CLR+98%2B+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ60222MC&productDescription=%28%2B%29-TUBOCURARINE+CLR+98%2B+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ60222MC&productDescription=%28%2B%29-TUBOCURARINE+CLR+98%2B+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ60222MC&productDescription=%28%2B%29-TUBOCURARINE+CLR+98%2B+100MG&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-202845.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ60222MC&productDescription=%28%2B%29-TUBOCURARINE+CLR+98%2B+100MG&vendorId=VN00024248&countryCode=US&language=en
https://precision.fda.gov/uniisearch/srs/unii/900961z8vr
https://www.chemimpex.com/products/32458
https://www.sigmaaldrich.com/HK/en/sds/sigma/t2379?userType=undefined
https://datasheets.scbt.com/sc-202845.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1702008.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01199.pdf?1265922743
https://documents.tocris.com/pdfs/tocris_msds/2820_sds.pdf?1720321541
https://www.fishersci.com/store/msds?partNumber=AAJ60222MC&productDescription=%28%2B%29-TUBOCURARINE+CLR+98%2B+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ60222MC&productDescription=%28%2B%29-TUBOCURARINE+CLR+98%2B+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ60222MC&productDescription=%28%2B%29-TUBOCURARINE+CLR+98%2B+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/sigma/t2379?userType=undefined
https://www.benchchem.com/product/b1682562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CDC - NIOSH. (2019).[1] NIOSH Pocket Guide to Chemical Hazards. Centers for Disease

Control and Prevention.[1] Retrieved from [1]

U.S. Environmental Protection Agency (EPA). (2023).[1] Resource Conservation and

Recovery Act (RCRA) Regulations - 40 CFR Part 261.[1] Retrieved from [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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